Cas no 1259214-76-0 (5-(3,6-Dichloropyridine-2-carbonyl)-2,3,4,5-tetrahydro-1,5-benzothiazepine)

• Product Name: 5-(3,6-Dichloropyridine-2-carbonyl)-2,3,4,5-tetrahydro-1,5-benzothiazepine
• CAS No: 1259214-76-0
• MF: C₁₅H₁₂Cl₂N₂OS
• MW: 339.239580154419
• CID: 6160393
• PubChem ID: 40133210
• Update Time: 2024-01-13

5-(3,6-Dichloropyridine-2-carbonyl)-2,3,4,5-tetrahydro-1,5-benzothiazepine Chemical and Physical Properties

Names and Identifiers

• 5-(3,6-dichloropyridine-2-carbonyl)-2,3,4,5-tetrahydro-1,5-benzothiazepine
• EN300-26614136
• 1259214-76-0
• AKOS034428952
• Z52080162
• 5-(3,6-Dichloropyridine-2-carbonyl)-2,3,4,5-tetrahydro-1,5-benzothiazepine

• Inchi： 1S/C15H12Cl2N2OS/c16-10-6-7-13(17)18-14(10)15(20)19-8-3-9-21-12-5-2-1-4-11(12)19/h1-2,4-7H,3,8-9H2
• InChI Key： UMWSFXSKAOSFSZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(N1C2C=CC=CC=2SCCC1)=O)Cl

Computed Properties

• Exact Mass: 338.0047396g/mol
• Monoisotopic Mass: 338.0047396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 58.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines